5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid

• IUPAC Name: 5-[[4-(4-butylphenyl)-3-cyanothiophen-2-yl]amino]-3-methyl-5-oxopentanoic acid
• InChI: InChI=1S/C21H24N2O3S/c1-3-4-5-15-6-8-16(9-7-15)18-13-27-21(17(18)12-22)23-19(24)10-14(2)11-20(25)26/h6-9,13-14H,3-5,10-11H2,1-2H3,(H,23,24)(H,25,26)
• InChI Key: SRSSOIGXDAVGAV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C2=CSC(=C2C#N)NC(=O)CC(C)CC(=O)O
• Molecular Formula: C21H24N2O3S
• Molecular Weight: 384.5 g/mol

Description

5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid, also known as BPTA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. BPTA is a thiazole derivative that has been synthesized and studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in various cellular processes. 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory mediators. 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid has also been shown to inhibit the activity of protein kinase B (AKT), which is a protein that is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid has anti-inflammatory and anti-cancer properties. 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid has been shown to have low toxicity and is well-tolerated in animal studies. However, there are also limitations to the use of 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid in lab experiments. 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid has poor solubility in water, which can make it difficult to work with in aqueous solutions. In addition, the mechanism of action of 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid. One area of research is the development of 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid-based drugs for the treatment of inflammatory diseases and cancer. Another area of research is the development of 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid-based materials for use in electronics and other applications. Further studies are needed to fully understand the mechanism of action of 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid and its potential applications in various fields.

Scientific Research Applications

5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid has been studied extensively for its potential applications in various fields. In the field of medicine, 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid has been shown to have anti-inflammatory and anti-cancer properties. In addition, 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. 5-{[4-(4-butylphenyl)-3-cyano-2-thienyl]amino}-3-methyl-5-oxopentanoic acid has also been studied for its potential applications in the field of materials science, where it has been shown to have excellent thermal stability and electrical conductivity.